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Compound of Interest

Compound Name: N,3-diethylaniline

Cat. No.: B12447655 Get Quote

A Note on Nomenclature: The term "N,3-diethylaniline" is ambiguous and not standard in

chemical literature. It could potentially refer to N-ethyl-3-ethylaniline. However, due to the lack

of specific data for a compound with this name, this guide will provide a comprehensive

overview of the well-documented isomers of diethylaniline, which share the same molecular

formula and core structure.

This technical guide is intended for researchers, scientists, and professionals in drug

development, providing detailed information on the chemical properties, synthesis, and

potential applications of diethylaniline isomers.

Core Chemical Data
The isomers of diethylaniline are aromatic amines with the molecular formula C₁₀H₁₅N. The

positioning of the two ethyl groups on the aniline structure defines the specific isomer.

Table 1: CAS Numbers and Molecular Formulas of Diethylaniline Isomers
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Isomer Name Synonym(s) CAS Number Molecular Formula

N,N-Diethylaniline
Diethylphenylamine,

N-Phenyldiethylamine
91-66-7 C₁₀H₁₅N

2,3-Diethylaniline - 170099-08-8 C₁₀H₁₅N

3,5-Diethylaniline
3,5-

Diethylbenzenamine
1701-68-4 C₁₀H₁₅N

Physicochemical Properties
The physical and chemical properties of diethylaniline isomers can vary based on the

substitution pattern. The following table summarizes key data for N,N-diethylaniline, the most

commercially significant isomer.

Table 2: Physicochemical Properties of N,N-Diethylaniline

Property Value Reference

Molecular Weight 149.23 g/mol

Appearance Colorless to yellow liquid

Odor Fishlike

Boiling Point 217 °C

Melting Point -38 °C

Density 0.938 g/mL at 25 °C

Vapor Density 5.2 (vs air)

Flash Point 85 °C (185 °F)

Solubility in Water Slightly soluble

Synthesis and Experimental Protocols
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The synthesis of diethylaniline isomers typically involves the alkylation of aniline or a

substituted aniline. Below are representative experimental protocols.

3.1. Synthesis of N,N-Diethylaniline

A common laboratory and industrial method for the synthesis of N,N-diethylaniline involves the

reaction of aniline with an ethylating agent.

Reaction: Aniline is reacted with ethanol in the presence of a catalyst, such as sulfuric acid

or triphenyl phosphite, under heat and pressure.

Detailed Protocol (based on heating with aniline hydrochloride):

130 g of dried aniline hydrochloride and 140 g of 95% ethanol are heated in an enameled

autoclave at 180°C for 8 hours.

After cooling, the contents are transferred to a round-bottomed flask, and the excess

alcohol and any formed ethyl ether are distilled off.

The remaining mixture, containing mono- and diethylaniline, is treated with 110 g of a 30%

caustic soda solution.

To separate the monoethylaniline, 40 g of p-toluenesulfonyl chloride is added at room

temperature, which forms a non-volatile derivative with the primary amine.

N,N-diethylaniline is then purified from the mixture by steam distillation.

The distilled product is salted out from the distillate using common salt.

Finally, pure N,N-diethylaniline is obtained by distillation, collecting the fraction boiling at

217°C. The yield is approximately 80% of the theoretical value.

3.2. General Synthesis of Ring-Substituted Diethylanilines (e.g., 3,5-Diethylaniline)

The synthesis of diethylanilines with ethyl groups on the benzene ring typically starts with the

corresponding substituted benzene derivative.

General Workflow:
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Start with a benzene ring that has a meta-directing group.

Perform a Friedel-Crafts alkylation with ethyl chloride in the presence of a Lewis acid

catalyst (e.g., AlCl₃) to introduce the ethyl groups at the meta positions.

Introduce a nitro group via nitration.

Reduce the nitro group to an amino group using a reducing agent such as catalytic

hydrogenation (e.g., with a Pd/C catalyst) to yield the final diethylaniline isomer.

Visualization of Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of a diethylaniline

isomer, highlighting the key reaction steps.

Starting Material
(e.g., Aniline or Substituted Benzene) Alkylation / NitrationReagents Intermediate Product Reduction / PurificationReagents Diethylaniline Isomer

Click to download full resolution via product page

Caption: Generalized synthesis workflow for diethylaniline isomers.

Applications and Relevance in Research
Diethylaniline and its isomers are versatile compounds with several applications in research

and industry:

Dye Manufacturing: They are crucial intermediates in the production of various dyes,

including azo dyes and triphenylmethane dyes.

Organic Synthesis: N,N-diethylaniline is used as a catalyst and a precursor in various

organic reactions.

Pharmaceutical and Agrochemical Research: The aniline scaffold is present in many

bioactive molecules, making its derivatives, such as diethylanilines, valuable building blocks

in the synthesis of new pharmaceutical and agrochemical compounds.
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This guide provides a foundational understanding of diethylaniline isomers for professionals in

relevant scientific fields. Further research into specific isomers will likely reveal more nuanced

properties and applications.

To cite this document: BenchChem. [An In-depth Technical Guide to Diethylaniline Isomers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12447655#n-3-diethylaniline-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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